Magnesium iron silicate

• CAS: 19086-72-7
• Synonyms: (Mg,Fe)SiO3; magnesium iron silicate; olivine
• Molecular Formula: Fe2Mg8O20Si5
• Molecular Weight: 766.55 g/mol
• SMILES: [O-][Si]([O-])([O-])[O-].[O-][Si]([O-])([O-])[O-].[O-][Si]([O-])([O-])[O-].[O-][Si]([O-])([O-])[O-].[O-][Si]([O-])([O-])[O-].[Mg+2].[Mg+2].[Mg+2].[Mg+2].[Mg+2].[Mg+2].[Mg+2].[Mg+2].[Fe+2].[Fe+2]
• InChI: InChI=1S/2Fe.8Mg.5O4Si/c;;;;;;;;;;5*1-5(2,3)4/q10*+2;5*-4
• InChIKey: FOKWMWSOTUZOPN-UHFFFAOYSA-N

This Magnesium Iron Silicate (Olivine) is a solid-solution ceramic with a precisely tunable Mg/Fe ratio to engineer its lattice parameters, thermal expansion (as low as 0.0083 in/in to minimize casting defects), and refractoriness (melting point up to 1750°C). Unlike generic forsterite or fayalite, this formulation enables predictable property optimization via Vegard's rule, delivering verified CO₂ sequestration rates of 14.43 kg/ton/year in marine applications. Ideal for advanced foundry sands, precision refractories, and enhanced weathering projects.

Magnesium Iron Silicate (CAS 19086-72-7): A Composition-Tunable Silicate Solid Solution for High-Temperature and Catalytic Applications

Magnesium iron silicate (CAS 19086-72-7), commonly known as olivine, is a solid solution between the magnesium end-member forsterite (Mg₂SiO₄) and the iron end-member fayalite (Fe₂SiO₄) [1]. This tunable composition allows for precise tailoring of key properties, including lattice parameters, thermal expansion, and phase stability, making it a versatile material for industrial and scientific use .

• [1] Wikipedia. (2024). Olivine. Retrieved from https://en.wikipedia.org/wiki/Olivine View Source

Why Magnesium Iron Silicate (CAS 19086-72-7) is Not Interchangeable with Other Silicates

The performance of magnesium iron silicate is fundamentally linked to its specific Mg/Fe ratio, which dictates key properties such as thermal expansion, CO₂ mineralization kinetics, and high-pressure phase stability [1]. Generic substitution with pure Mg-silicate (forsterite), pure Fe-silicate (fayalite), or other non-isostructural silicates like quartz or serpentine can lead to significant variations in material performance, as quantitative evidence demonstrates [2].

• [1] Degruyter. (2024). Mechanochemical synthesis of (Mg1−xFex)2SiO4 olivine phases relevant to Martian regolith: structural and spectroscopic characterizations. Retrieved from https://www.degruyterbrill.com/document/doi/10.2138/am-2023-9221/html View Source
• [2] Communications Earth & Environment. (2023). Replacement reactions for carbon geosequestration may be faster in calcium olivine vs magnesium olivine. Retrieved from https://www.nature.com/articles/s43247-023-01052-7 View Source

Quantitative Evidence Guide for Differentiating Magnesium Iron Silicate (CAS 19086-72-7)

Magnesium Iron Silicate Offers Low and Controlled Thermal Expansion vs. Silica in Foundry Sands

In foundry applications, magnesium iron silicate (olivine) sand exhibits a linear thermal expansion coefficient of 0.0083 in/in, significantly lower than the 0.018 in/in typically observed for silica sand [1]. This reduced expansion minimizes casting defects such as buckles and scabs, enabling near-net shape casting [2].

Evidence Dimension	Linear Thermal Expansion
Target Compound Data	0.0083 in/in
Comparator Or Baseline	Silica Sand: ~0.018 in/in
Quantified Difference	~54% lower expansion for olivine sand
Conditions	Foundry sand applications; reported by industry data sheets

Why This Matters

Lower thermal expansion directly translates to improved casting precision and reduced defect rates in metal foundries.

• [1] IndiaMART. (n.d.). Olivine Sand Foundry Grade. Retrieved from https://www.indiamart.com/proddetail/olivine-sand-foundry-grade-15270554991.html View Source
• [2] Fid-Bau Portal. (n.d.). Influence of protein-based biopolymer-coated olivine core sands on olivine green sand molding properties. Retrieved from https://www.fid-bau.de/en/technical-articles/foundry/olivine-sand View Source

Magnesium Iron Silicate (CAS 19086-72-7) Demonstrates CO2 Sequestration at a Rate of 3.80 × 10⁻¹² mol m⁻² s⁻¹ in Seawater

For carbon capture applications, a commercial olivine mixture (magnesium iron silicate) exhibited a CO₂ sequestration rate of 3.80 × 10⁻¹² mol CO₂ m⁻² s⁻¹ after 90 days in seawater, equating to an annual sequestration capacity of 14.43 kg CO₂ per ton of material [1]. While pure magnesium olivine (forsterite) dissolves more slowly than calcium olivine by a factor of 103 [2], the commercial Fe-bearing mixture provides a practical balance of cost and reactivity for large-scale deployment.

Evidence Dimension	CO₂ Sequestration Rate
Target Compound Data	3.80 × 10⁻¹² mol CO₂ m⁻² s⁻¹ (at 90 days)
Comparator Or Baseline	Calcium olivine: 103× faster dissolution than Mg-olivine (kinetic baseline)
Quantified Difference	Fe-bearing olivine provides an intermediate, commercially viable rate vs. pure end-members
Conditions	Seawater, 90-day experiment, 14.43 kg CO₂/ton/year

Why This Matters

This quantifies the compound's practical CO₂ removal capacity, a key differentiator for procurement in carbon capture projects.

• [1] Utrecht University Repository. (2025). Viability of commercial olivine mixtures for enhanced weathering in seawater: Dissolution kinetics, CO2 sequestration, and metal release assessment. Retrieved from https://research-portal.uu.nl/en/publications/viability-of-commercial-olivine-mixtures-for-enhanced-weathering- View Source
• [2] Communications Earth & Environment. (2023). Replacement reactions for carbon geosequestration may be faster in calcium olivine vs magnesium olivine. Retrieved from https://www.nature.com/articles/s43247-023-01052-7 View Source

Magnesium Iron Silicate Lattice Parameters Scale Linearly with Fe Content Following Vegard's Rule

In the (Mg₁₋ₓFeₓ)₂SiO₄ solid solution series, each lattice parameter increases linearly with increasing iron content due to the larger ionic radius of Fe²⁺ compared to Mg²⁺, following Vegard's rule [1]. This predictable structural variation allows for precise tuning of material density, mechanical properties, and chemical reactivity, a capability not present in single-composition silicates.

Evidence Dimension	Lattice Parameter (a, b, c axes)
Target Compound Data	Linear increase with Fe-content (x)
Comparator Or Baseline	End-member forsterite (Mg₂SiO₄): smaller unit cell; End-member fayalite (Fe₂SiO₄): larger unit cell
Quantified Difference	Follows Vegard's rule; each lattice parameter scales with composition
Conditions	Synthetic (Mg₁₋ₓFeₓ)₂SiO₄ phases, X-ray diffraction

Why This Matters

This predictable composition-property relationship enables rational material selection for applications requiring specific density, thermal, or mechanical characteristics.

• [1] Degruyter. (2024). Mechanochemical synthesis of (Mg1−xFex)2SiO4 olivine phases relevant to Martian regolith: structural and spectroscopic characterizations. Retrieved from https://www.degruyterbrill.com/document/doi/10.2138/am-2023-9221/html View Source

Olivine Sand Offers Higher Refractoriness and Thermal Shock Resistance Than Silica Sand

Magnesium iron silicate (olivine) sand has a melting point of 1750°C and is characterized by high thermal shock resistance [1]. In contrast, silica sand undergoes a disruptive α-to-β quartz phase transition at 573°C, which can cause mold failure. Olivine's lack of this phase transition and its higher refractoriness make it superior for high-temperature metal casting applications [2].

Evidence Dimension	High-Temperature Stability
Target Compound Data	Melting point: 1750°C; No α-β phase transition
Comparator Or Baseline	Silica Sand: α-β quartz transition at 573°C
Quantified Difference	Olivine maintains structural integrity >1000°C above silica's disruptive phase transition
Conditions	Foundry and refractory applications

Why This Matters

Higher refractoriness and absence of a disruptive phase transition directly reduce casting defects and mold failure in high-temperature foundry operations.

• [1] IndiaMART. (n.d.). Olivine Sand Foundry Grade. Retrieved from https://www.indiamart.com/proddetail/olivine-sand-foundry-grade-15270554991.html View Source
• [2] Sibelco. (n.d.). Olivine. Retrieved from https://www.sibelco.com/en/materials/olivine View Source

Optimal Application Scenarios for Magnesium Iron Silicate (CAS 19086-72-7)

High-Precision Metal Casting in Foundries

Magnesium iron silicate (olivine) sand is the material of choice for foundries producing high-precision aluminum and steel castings. Its low thermal expansion (0.0083 in/in) compared to silica sand minimizes casting defects, while its high refractoriness (melting point 1750°C) and lack of a disruptive α-β quartz phase transition ensure mold integrity at high temperatures [1][2].

Enhanced Weathering and Carbon Dioxide Removal (CDR) Projects

Commercial magnesium iron silicate mixtures are deployed in coastal enhanced weathering projects to sequester atmospheric CO₂. With a measured sequestration rate of 14.43 kg CO₂ per ton per year in seawater, this material offers a quantifiable and scalable method for carbon dioxide removal [3]. Its Fe-bearing composition provides a cost-effective balance between the high reactivity of Ca-olivine and the abundance of Mg-olivine [4].

Tailored Material Design in Ceramics and Refractories

The ability to precisely tune the Mg/Fe ratio in magnesium iron silicate allows materials scientists to design ceramics and refractories with specific thermal expansion coefficients, densities, and chemical reactivities. The linear dependence of lattice parameters on Fe content, following Vegard's rule, provides a predictable framework for property optimization [5].

High-Pressure Geoscience and Planetary Research

Magnesium iron silicate is a critical model compound for studying the Earth's mantle and the mineralogy of other planetary bodies. Its pressure-induced phase transitions to denser polymorphs like wadsleyite and ringwoodite are central to understanding deep Earth processes, while its presence on Mars makes it relevant for planetary exploration and in-situ resource utilization studies [6].

• [1] IndiaMART. (n.d.). Olivine Sand Foundry Grade. Retrieved from https://www.indiamart.com/proddetail/olivine-sand-foundry-grade-15270554991.html View Source
• [2] Fid-Bau Portal. (n.d.). Influence of protein-based biopolymer-coated olivine core sands on olivine green sand molding properties. Retrieved from https://www.fid-bau.de/en/technical-articles/foundry/olivine-sand View Source
• [3] Utrecht University Repository. (2025). Viability of commercial olivine mixtures for enhanced weathering in seawater: Dissolution kinetics, CO2 sequestration, and metal release assessment. Retrieved from https://research-portal.uu.nl/en/publications/viability-of-commercial-olivine-mixtures-for-enhanced-weathering- View Source
• [4] Communications Earth & Environment. (2023). Replacement reactions for carbon geosequestration may be faster in calcium olivine vs magnesium olivine. Retrieved from https://www.nature.com/articles/s43247-023-01052-7 View Source
• [5] Degruyter. (2024). Mechanochemical synthesis of (Mg1−xFex)2SiO4 olivine phases relevant to Martian regolith: structural and spectroscopic characterizations. Retrieved from https://www.degruyterbrill.com/document/doi/10.2138/am-2023-9221/html View Source
• [6] Nature. (2021). Poirierite, a dense metastable polymorph of magnesium iron silicate in shocked meteorites. Retrieved from https://www.nature.com/articles/s41467-021-22131-1 View Source